benzyl 4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-(2,4-dioxo-1H-quinazolin-3-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C21H21N3O4/c25-19-17-8-4-5-9-18(17)22-20(26)24(19)16-10-12-23(13-11-16)21(27)28-14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,22,26)
• InChI Key: UHKUINDZZQWLFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)OCC4=CC=CC=C4
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

Benzyl 4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidine-1-carboxylate, also known as BDQP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Molecular Structure

Synthesis of Tetrahydro-3-benzazepines and Benzazonines

Research has detailed the synthesis and molecular structure of tetrahydro-3-benzazepine derivatives and dimethyl 4-cyano-2,3,6,7-tetrahydro-1H-3-benzazonine-5,6-dicarboxylate. These compounds are produced through base-induced rearrangements of tetrahydroisoquinolinium quaternary salts, highlighting the versatility of nitrogen-containing heterocycles in organic synthesis (Soldatenkov et al., 2012).

Potential Antipsychotic Agents

Heterocyclic Carboxamides as Antipsychotic Agents

A study on heterocyclic analogues of 1192U90 explored their potential as antipsychotic agents. Through in vitro and in vivo evaluations, researchers identified compounds with potent activities and favorable profiles for further consideration as backup compounds to existing antipsychotic medications (Norman et al., 1996).

Anti-tubercular Agents

Evaluation of 2,4-Diaminoquinazoline Derivatives

The 2,4-diaminoquinazoline class has been identified as an effective inhibitor of Mycobacterium tuberculosis. An extensive study on these compounds for their potential as tuberculosis drug discovery leads revealed key structure-activity relationships and demonstrated bactericidal activity against both replicating and non-replicating M. tuberculosis strains (Odingo et al., 2014).